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For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the implications of patent expirations within
technology pools administered by the Via Licensing Alliance (formerly MPEG LA). The following
frequently asked questions (FAQs) and troubleshooting guides address common concerns for
professionals engaged in research and development who utilize these standardized
technologies.

Frequently Asked Questions (FAQSs)

Q1: What happens to my licensing obligations when a single patent within a Via Licensing
Alliance pool expires?

Your obligation to pay royalties under a patent pool license is typically not affected by the
expiration of a single patent.[1][2] The standard licensing agreements for pools, such as the
one for MPEG-2, stipulate that royalties are due as long as at least one patent in the portfolio
remains active in the country where the licensed product is manufactured or sold.[1][2]
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Therefore, the expiration of individual patents does not automatically trigger a reduction or
cessation of royalty payments.

Q2: Will my royalty rates be reduced as more patents in a pool expire?

Not necessarily. Historically, with pools like the MPEG-2 patent pool, the license fee did not
decrease proportionally with the reduction in the number of active patents.[1] This indicates that
the royalty rates are generally structured to support the value of the entire portfolio of essential
patents for the lifetime of the pool, rather than being tied to the number of individual active
patents at any given time.

Q3: Is it legal to pay royalties for a technology when some of the associated patents have
expired?

In the United States, a legal principle established in the case of Brulotte v. Thys Co. prohibits
the collection of royalties for a patent after it has expired. However, patent pool licenses are
complex agreements that grant rights to a portfolio of patents. The royalty obligation is typically
linked to the life of the entire pool, which is defined by the expiration of the last essential patent
in the portfolio in a specific jurisdiction. As long as there is at least one active patent covering
the licensed technology in your territory of manufacture or sale, the obligation to pay the
portfolio royalty rate generally continues.

Q4: How do I know which patents are still active in a specific pool?

Via Licensing Alliance periodically provides information on the patents included in their various
licensing programs. For specific details on the patent portfolio for a licensed technology,
including the status of individual patents, it is recommended to consult the official
documentation provided by Via Licensing Alliance for that specific patent pool.

Q5: What is the current status of MPEG LA?

In April 2023, MPEG LA was acquired by Via Licensing Corporation, and they have combined
to form the Via Licensing Alliance.[1] This new entity continues to manage the patent pools
formerly administered by MPEG LA.

Troubleshooting and Decision Making
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My product utilizes a technology standard licensed from a Via Licensing Alliance pool, and I've
learned that a patent within that pool has recently expired. What should | do?

» Review your License Agreement: The first and most critical step is to carefully review the
terms of your specific licensing agreement with Via Licensing Alliance. Pay close attention to
clauses that define the royalty-bearing products, the term of the license, and the conditions
under which royalty obligations cease.

» Verify Active Patents in Your Jurisdiction: Determine if other patents within the same pool are
still active in the countries where you manufacture or sell your products. The obligation to
pay royalties is generally tied to the existence of at least one active patent in these
jurisdictions.[2]

o Consult with Legal Counsel: Due to the complexity of patent law and licensing agreements, it
is highly advisable to consult with legal counsel specializing in intellectual property. They can
provide an expert opinion on your specific rights and obligations under your license
agreement in light of the expired patent.

Data Presentation

The following table provides a historical example of royalty rates for the MPEG-2 patent pool,
illustrating how rates have been adjusted over time, though not in direct proportion to the
number of expiring patents.[1]

] ] ] ) Encode-Decode
. . Decoding License Encoding License
Time Period Consumer Product
Fee Fee .
License Fee

Jan 1, 2002 - Dec 31,
2009

US$2.50 US$2.50 US$2.50

From Jan 1, 2010 US$2.00 US$2.00 US$2.00

Mandatory Visualization

The following diagrams illustrate the logical relationships and workflows associated with patent
expiration within a Via Licensing Alliance patent pool.
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Patent Expiration and Royalty Obligation

© 2026 BenchChem. All rights reserved. 4/6 Tech Support



https://www.benchchem.com/product/b16081214/docs?utm_src=pdf-body-img#navigating-patent-expirations-within-via-licensing-alliance-pools-a-technical-support-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16081214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Patent in Pool
Expires

Review License
Agreement

Are other patents
in the pool still active
in your jurisdiction?

No / Unsure

Click to download full resolution via product page

Licensee Workflow on Patent Expiration

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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